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Fluoropolymers are a class of high-performance polymers characterized by their strong carbon-
fluorine bonds, which impart exceptional chemical inertness, thermal stability, and electrical
insulation properties.[1][2] These characteristics make them indispensable in a wide range of
demanding industries, including pharmaceutical and drug development, semiconductor
manufacturing, aerospace, and chemical processing.[3][4] This guide provides a comparative
analysis of four common fluoropolymers—Polytetrafluoroethylene (PTFE), Fluorinated Ethylene
Propylene (FEP), Perfluoroalkoxy Alkane (PFA), and Ethylene Tetrafluoroethylene (ETFE)—to
aid in material selection for critical applications.

Comparative Data of Fluoropolymer Properties

The selection of an appropriate fluoropolymer is contingent on the specific performance
requirements of the application, such as mechanical stress, operating temperature, electrical
environment, and chemical exposure. The following tables summarize key quantitative
properties to facilitate an objective comparison.

Mechanical & Physical Properties

Partially fluorinated polymers like ETFE generally exhibit higher tensile strength and stiffness
compared to their fully fluorinated counterparts such as PTFE, PFA, and FEP.[3] This makes
ETFE suitable for applications requiring greater load-bearing capabilities, while the flexibility of
PTFE, PFA, and FEP makes them ideal for tubing and sealing applications.[3]
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ASTM .
Property Units PTFE FEP PFA ETFE
Method
Tensile )
D638 psi (MPa) 3,350 (23) 3,400 (23) 4,000 (27) 6,700 (46)
Strength
Elongation
D638 % 300 300 300 275-300
at Break
Flexural ]
D790 kpsi (MPa) 98 (675) 95 (655) 95 (655) 203 (1400)
Modulus
Hardness D2240 Shore D 50-65 55-60 60-65 75
Specific
] D792 - 2.13-2.22 2.12-2.17 2.12-2.17 1.70-1.76
Gravity
Water
Absorption D570 % <0.01 <0.01 <0.03 <0.1

(24hr)

Note: Values presented are typical and can vary based on the specific grade and processing

method of the material.[3]

Thermal Properties

PTFE and PFA exhibit the highest maximum continuous use temperatures among the group,

making them suitable for high-temperature applications.[5][6] All fluoropolymers are effective

thermal insulators due to their low thermal conductivity.[7]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.specialchem.com/plastics/guide/water-absorption-24-hours
https://www.admet.com/blog/how-to-perform-an-astm-d638-plastic-tensile-strength-test/
https://plastics.ulprospector.com/properties/ASTMD149
https://www.micomlab.com/micom-testing/astm-d570/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

ASTM

Property T

Units

PTFE

FEP

PFA ETFE

Melting
Point

OC (OF)

327 (621)

270 (518)

305 (581) 275 (527)

Max.
Continuous -

Use Temp.

OC (OF)

260 (500)

204 (400)

260 (500) 150 (302)

Thermal

Conductivit C177

y

W/m-K

0.25

0.20

0.19 0.24

Note: Values presented are typical and can vary based on the specific grade and processing
method of the material.[8][9]

Electrical Properties

Fluoropolymers are excellent electrical insulators, characterized by high dielectric strength and
volume resistivity, and a low dielectric constant.[10] These properties make them a preferred
choice for insulating high-performance wires and cables.[1][10] PTFE, PFA, and FEP have

exceptionally low dielectric constants that are stable over a wide range of frequencies.[11]

ASTM .
Property Units PTFE FEP PFA ETFE
Method
Dielectric .
D149 Vimil 500-600 500-600 500-600 400-500
Strength
Dielectric
Constant D150 - 2.1 2.1 2.1 2.6
(@ 1 MHz)
Volume
o D257 ohm-cm >1018 >1018 >1018 >1016
Resistivity
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://plastictesting.in/flexural-modules-testing-as-per-astm-d790/
https://www.victortestingmachine.com/astm-d638-the-definitive-guide-to-plastic-tensile-testing/
https://rauckmanutility.com/understanding-astm-d149-test-for-dielectric-strength/
https://www.intertek.com/polymers-plastics/testlopedia/water-absorption-astm-d570/
https://rauckmanutility.com/understanding-astm-d149-test-for-dielectric-strength/
https://store.astm.org/d0149-20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Note: Values presented are typical and can vary based on the specific grade and processing
method of the material.[9][12]

Chemical Resistance

Fluoropolymers are renowned for their outstanding resistance to a wide array of chemicals,
including most acids, bases, and organic solvents.[2] Fully fluorinated polymers like PTFE,

PFA, and FEP are considered essentially inert.[13] However, they can be attacked by a few
reactive substances like molten alkali metals and turbulent gaseous fluorine.[13]

Chemical
PTFE PFA FEP ETFE
Class

Strong Acids
(e.g., Sulfuric, Excellent Excellent Excellent Excellent
Hydrochloric)

Strong Bases
(e.g., Sodium Excellent Excellent Excellent Excellent
Hydroxide)

Organic Solvents
(e.g., Alcohols, Excellent Excellent Excellent Excellent
Ketones)

Oxidizing Agents
(e.g., Hydrogen Excellent Excellent Excellent Good
Peroxide)

Key: E=Excellent, G=Good. Ratings are based on room temperature exposure; resistance can
be affected by elevated temperatures.[14]

Experimental Protocols

The data presented in this guide are derived from standardized test methods, primarily those
established by ASTM International. Understanding these protocols is crucial for interpreting
material data sheets and ensuring the suitability of a material for a specific application.
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o Tensile Properties (ASTM D638): This test method determines the force required to break a
plastic specimen and the extent to which it stretches or elongates to that breaking point.[15]

o Procedure: A standard "dumbbell” or "dog-bone" shaped specimen is prepared.[5] It is
placed into the grips of a universal testing machine and pulled apart at a constant rate of
speed until it ruptures.[5][9] An extensometer is used to measure the elongation of the
specimen.[5]

o Key Data: Tensile Strength (at yield and break), Tensile Modulus, and Percent Elongation.
[15]

o Flexural Properties (ASTM D790): This test measures the flexural strength and modulus of a
material, indicating its stiffness and ability to resist deformation under a bending load.[2]

o Procedure: A rectangular bar-shaped specimen is placed on two supports in a three-point
bending setup.[16] A load is applied to the center of the specimen at a constant rate, and
the load-deflection data is recorded until the specimen breaks or reaches 5% strain.[2]

o Key Data: Flexural Strength and Flexural Modulus.[17]

» Dielectric Strength (ASTM D149): This method measures the electrical strength of a material
as an insulator.[14] It is defined as the maximum voltage a material can withstand before
dielectric breakdown (puncture) occurs.[10][14]

o Procedure: Atest specimen is placed between two electrodes, and the voltage is
increased from zero at a uniform rate until electrical breakdown happens.[14] The test is
sometimes performed in insulating oil to prevent flashover (arcing).[14]

o Key Data: Dielectric Strength, expressed in Volts per unit of thickness (e.g., V/mil).[14]

o Water Absorption (ASTM D570): This test determines the amount of water absorbed by a
material under specified conditions.[1]

o Procedure: Specimens are first dried in an oven and weighed.[3] They are then immersed
in water for a specified time and temperature (e.g., 24 hours at 23°C).[1][3] After
immersion, the specimens are removed, patted dry, and weighed again.[1]
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o Key Data: Water absorption, expressed as a percentage increase in weight.[1]

Workflow for Material Qualification in Drug
Development

In the pharmaceutical and drug development industries, ensuring that a material does not
adversely affect the drug product is critical. This involves rigorous testing for extractables and
leachables. Extractables are compounds that can be forced from a material under aggressive
laboratory conditions, while leachables are compounds that migrate into the drug product under
normal storage and use conditions.[18][19] The following workflow illustrates a typical process
for evaluating a fluoropolymer for product contact applications.
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Extractables & Leachables (E&L) Study Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195381#comparative-analysis-of-fluoropolymer-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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